Cas no 2320665-62-9 (4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide)

• Product Name: 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide
• CAS No: 2320665-62-9
• MF: C₂₁H₂₇N₃O₄
• MW: 385.456785440445
• CID: 6265059
• PubChem ID: 121156400
• Update Time: 2025-05-23

4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide
• 4-(1,2-dimethyl-6-oxopyridin-4-yl)oxy-N-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide
• 2320665-62-9
• 4-[(1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy]-N-[(4-methoxyphenyl)methyl]piperidine-1-carboxamide
• AKOS032697633
• F6474-0372

• Inchi： 1S/C21H27N3O4/c1-15-12-19(13-20(25)23(15)2)28-18-8-10-24(11-9-18)21(26)22-14-16-4-6-17(27-3)7-5-16/h4-7,12-13,18H,8-11,14H2,1-3H3,(H,22,26)
• InChI Key： CLDSVTYBSDZUJW-UHFFFAOYSA-N
• SMILES： O(C1=CC(N(C)C(C)=C1)=O)C1CCN(C(NCC2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Exact Mass: 385.20015635g/mol
• Monoisotopic Mass: 385.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.1Ų

Additional information on 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide

4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide (CAS No. 2320665-62-9): A Comprehensive Overview

In the rapidly evolving field of medicinal chemistry, 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide (CAS No. 2320665-62-9) has emerged as a compound of significant interest. This heterocyclic molecule, with its unique structural features, has captured the attention of researchers and pharmaceutical developers alike. The compound's complex name reflects its intricate molecular architecture, combining a 1,6-dimethyl-2-oxo-1,2-dihydropyridine core with a piperidine-1-carboxamide moiety through an ether linkage, further modified by a 4-methoxybenzyl substituent.

The pharmaceutical industry's current focus on targeted therapies and precision medicine has brought piperidine derivatives like this compound into the spotlight. With molecular weight of 383.45 g/mol and the chemical formula C21H25N3O4, this compound represents an important class of small molecule modulators being investigated for various therapeutic applications. Its structural characteristics suggest potential as a kinase inhibitor or receptor modulator, though specific biological targets remain under investigation in academic and industrial laboratories.

Recent trends in drug discovery emphasize the importance of heterocyclic compounds with improved pharmacokinetic properties. The presence of both pyridinone and piperidine rings in this molecule provides an interesting scaffold for medicinal chemistry optimization. The 4-methoxybenzyl group adds lipophilicity to the structure, potentially enhancing membrane permeability while the carboxamide functionality offers hydrogen bonding capabilities important for target binding.

From a synthetic chemistry perspective, the preparation of 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide involves multi-step organic transformations. Key synthetic challenges include the formation of the ether linkage between the pyridinone and piperidine rings, and the subsequent introduction of the carboxamide group. Current research focuses on developing more efficient synthetic routes to this compound, with particular attention to green chemistry principles and atom economy.

The physicochemical properties of this compound make it particularly interesting for drug development. Preliminary data suggests moderate solubility in common organic solvents, with calculated logP values indicating balanced hydrophilicity/lipophilicity. These characteristics are crucial for oral bioavailability, a key consideration in modern small molecule drug design. The presence of multiple hydrogen bond acceptors and donors in the structure also influences its potential as a lead compound for further optimization.

In the context of current pharmaceutical research trends, this compound aligns well with investigations into allosteric modulators and protein-protein interaction inhibitors. The structural complexity of 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide suggests it may interact with biological targets in novel ways, potentially offering advantages over simpler scaffolds in terms of selectivity and reduced off-target effects.

The analytical characterization of this compound presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. Recent advances in analytical instrumentation have significantly improved the ability to characterize such complex molecules, supporting their development as potential therapeutics.

From a formulation perspective, the stability profile of CAS 2320665-62-9 under various conditions (pH, temperature, light exposure) is an important area of investigation. Preliminary stability studies suggest that proper storage conditions are crucial for maintaining compound integrity, with recommendations typically including protection from moisture and storage at controlled temperatures.

The intellectual property landscape surrounding this compound reflects the competitive nature of pharmaceutical research. While specific patent applications may exist, the compound's exact therapeutic applications and structural derivatives remain areas of active investigation. This creates opportunities for novel discoveries and innovative approaches to drug development using this scaffold.

Looking to the future, 4-((1,6-dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)-N-(4-methoxybenzyl)piperidine-1-carboxamide represents an exciting example of modern medicinal chemistry. Its development trajectory will likely follow current trends in structure-based drug design and computational chemistry approaches, potentially leading to optimized derivatives with improved pharmacological profiles. As research continues, this compound may emerge as an important tool compound or even a clinical candidate in specific therapeutic areas.

For researchers interested in working with this compound, careful consideration of synthetic protocols, analytical methods, and biological screening approaches will be essential. The compound's complexity offers both challenges and opportunities in drug discovery, making it a fascinating subject for further investigation in academic and industrial settings alike.